2-(4-tert-butyl-2,6-dimethylphenyl)acetamide
Overview
Description
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-tert-butyl-2,6-dimethylphenol", "acetic anhydride", "sodium acetate", "hydrochloric acid", "sodium hydroxide", "ammonium chloride", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Acetylation of 4-tert-butyl-2,6-dimethylphenol with acetic anhydride and sodium acetate in the presence of hydrochloric acid to yield 2-(4-tert-butyl-2,6-dimethylphenyl)acetate.", "Step 2: Hydrolysis of 2-(4-tert-butyl-2,6-dimethylphenyl)acetate with sodium hydroxide to yield 2-(4-tert-butyl-2,6-dimethylphenyl)acetic acid.", "Step 3: Conversion of 2-(4-tert-butyl-2,6-dimethylphenyl)acetic acid to 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide by reaction with ammonium chloride and ethyl acetate in the presence of water.", "Step 4: Purification of the crude product by recrystallization from a suitable solvent." ] } | |
CAS No. |
854632-38-5 |
Molecular Formula |
C14H21NO |
Molecular Weight |
219.32 g/mol |
IUPAC Name |
2-(4-tert-butyl-2,6-dimethylphenyl)acetamide |
InChI |
InChI=1S/C14H21NO/c1-9-6-11(14(3,4)5)7-10(2)12(9)8-13(15)16/h6-7H,8H2,1-5H3,(H2,15,16) |
InChI Key |
LAYONLPJVOPBIW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1CC(=O)N)C)C(C)(C)C |
Purity |
95 |
Origin of Product |
United States |
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